2-amino-N-hydroxy-2-phenylacetamide
Overview
Description
Scientific Research Applications
Chemical Synthesis
“2-amino-N-hydroxy-2-phenylacetamide” has been used in the construction of highly functionalized 2-hydroxy-2′-amino-1,1′-biaryl scaffolds . This process involves an Ir(iii)-catalyzed direct C–H functionalization assisted by N-phenylacetamide . The resulting biaryl scaffolds could have various applications in medicinal chemistry and drug design.
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 2-amino-N-hydroxy-2-phenylacetamide is the Slack potassium channels . These channels play a crucial role in controlling the electrical activity of neurons and other excitable cells.
Mode of Action
The compound interacts with its targets through a process known as Ir(iii)-catalyzed direct C–H functionalization . This process involves the use of α-diazo quinones, which assist in the construction of highly functionalized 2-hydroxy-2’-amino-1,1’-biaryl scaffolds .
Biochemical Pathways
The process of ir(iii)-catalyzed direct c–h functionalization suggests that the compound may influence pathways related to the regulation ofpotassium ion flow across cell membranes .
Pharmacokinetics
The compound’s molecular weight of 16618 suggests that it may have favorable bioavailability characteristics.
Result of Action
The result of the compound’s action is the construction of highly functionalized 2-hydroxy-2’-amino-1,1’-biaryl scaffolds . These structures could potentially influence the activity of Slack potassium channels and thereby alter the electrical activity of neurons and other excitable cells .
Action Environment
The action of 2-amino-N-hydroxy-2-phenylacetamide is likely influenced by various environmental factors. For instance, the efficiency of the Ir(iii)-catalyzed direct C–H functionalization process may depend on factors such as temperature, pH, and the presence of other chemical species .
properties
IUPAC Name |
2-amino-N-hydroxy-2-phenylacetamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2/c9-7(8(11)10-12)6-4-2-1-3-5-6/h1-5,7,12H,9H2,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCRNUSPMADOFNN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C(=O)NO)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10370685 | |
Record name | 2-amino-N-hydroxy-2-phenylacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10370685 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-N-hydroxy-2-phenylacetamide | |
CAS RN |
105985-16-8 | |
Record name | 2-amino-N-hydroxy-2-phenylacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10370685 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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